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Compound of Interest

Compound Name: AM-2099

Cat. No.: B15586077

Application Notes and Protocols for AM-2099

For Researchers, Scientists, and Drug Development Professionals

Introduction

AM-2099 is a potent and selective inhibitor of the voltage-gated sodium channel Nav1.7, with
an IC50 of 0.16 pM for human Navl1.7.[1][2] This characteristic makes it a valuable tool for
research in pain, inflammation, and other neurological disorders where Nav1.7 plays a crucial
role. These application notes provide detailed protocols for the preparation of AM-2099 stock
solutions for use in various experimental settings.

Chemical Properties and Storage

A summary of the key chemical properties and recommended storage conditions for AM-2099
Is provided in the table below.
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Property Value

Molecular Weight 466.46 g/mol [1][2]

Formula C19H13F3N403S2[1][2]

CAS Number 1443373-17-8[1]

Appearance White to off-white solid[1]

Solubility DMSO: > 150 mg/mL (321.57 mM)[1][2]
Storage (Powder) -20°C for 3 years; 4°C for 2 years[1][2]
Storage (In Solvent) -80°C for 2 years; -20°C for 1 year[1]

Experimental Protocols

Protocol 1: Preparation of a High-Concentration Primary
Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of AM-2099 in dimethyl
sulfoxide (DMSO).

Materials:

AM-2099 powder

Anhydrous or newly opened DMSO

Sterile, conical-bottom polypropylene tubes

Vortex mixer

Sonicator (optional)
Procedure:

o Equilibrate: Allow the vial of AM-2099 powder to equilibrate to room temperature for at least
60 minutes before opening to prevent condensation of moisture.[3]
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» Weighing: Accurately weigh the desired amount of AM-2099 powder. For example, to
prepare 1 mL of a 10 mM stock solution, weigh out 4.66 mg of AM-2099.

 Dissolution: Add the appropriate volume of DMSO to the AM-2099 powder. For a 10 mM
solution, add 1 mL of DMSO for every 4.66 mg of AM-2099.

e Mixing: Vortex the solution thoroughly until the powder is completely dissolved. If
precipitation or phase separation occurs, gentle heating and/or sonication can be used to aid
dissolution.[1]

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
polypropylene tubes to avoid repeated freeze-thaw cycles.[1] Store the aliquots at -80°C for
up to 2 years or at -20°C for up to 1 year.[1]

Protocol 2: Preparation of Aqueous Working Solutions
for In Vitro Experiments

This protocol describes the dilution of the primary DMSO stock solution to prepare aqueous
working solutions for cell-based assays.

Materials:

e 10 mM AM-2099 primary stock solution in DMSO

o Appropriate aqueous buffer or cell culture medium (e.g., PBS, DMEM)
 Sterile microcentrifuge tubes

Procedure:

» Thawing: Thaw a single aliquot of the 10 mM AM-2099 primary stock solution at room
temperature.

o Serial Dilution: Perform serial dilutions of the primary stock solution with the desired aqueous
buffer or cell culture medium to achieve the final working concentration. It is recommended to
keep the final DMSO concentration in the working solution below 0.1% to minimize solvent-
induced artifacts.
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e Mixing: Gently mix the working solution by pipetting or brief vortexing.

o Use: Use the freshly prepared working solution immediately for your experiments. It is not
recommended to store aqueous working solutions for long periods.

Protocol 3: Preparation of a Formulation for In Vivo
Studies

This protocol provides an example of a vehicle formulation for the oral administration of AM-
2099 in mice, based on available data.[4]

Materials:
e AM-2099 powder

DMSO

PEG300

Tween-80

Saline (0.9% NaCl in sterile water)

Procedure:

o Prepare a Concentrated DMSO Stock: Prepare a concentrated stock of AM-2099 in DMSO
(e.g., 25 mg/mL).

» Vehicle Preparation: In a sterile tube, add the solvents in the following order and ratios:

[¢]

10% DMSO (from the concentrated AM-2099 stock)

40% PEG300

[¢]

o

5% Tween-80

45% Saline

o
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e Mixing: Add each solvent one by one and mix thoroughly after each addition to ensure a
clear solution. For example, to prepare 1 mL of the final formulation, add 400 pL of PEG300
to 100 pL of the 25 mg/mL AM-2099 in DMSO stock and mix well. Then add 50 pL of Tween-
80, mix, and finally add 450 pL of saline to bring the total volume to 1 mL.

o Administration: The resulting solution will have an AM-2099 concentration of 2.5 mg/mL. This
formulation should be prepared fresh on the day of use for in vivo experiments.[1]

Visualizations
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Caption: Workflow for preparing AM-2099 stock and working solutions.
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Caption: Simplified signaling pathway of AM-2099 action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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